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Introduction
CREBBP-IN-1, also known as CCS1477 and inobrodib, is a potent and selective small

molecule inhibitor of the bromodomains of the homologous transcriptional coactivators, CREB-

binding protein (CREBBP or CBP) and p300. These proteins are crucial regulators of gene

expression, and their dysregulation is implicated in various diseases, particularly cancer. This

technical guide provides an in-depth overview of the mechanism of action of CREBBP-IN-1,

supported by quantitative data, detailed experimental protocols, and visualizations of the

relevant biological pathways and workflows.

Core Mechanism of Action
CREBBP-IN-1 exerts its effects by specifically targeting the bromodomain of CREBBP and

p300. Bromodomains are protein modules that recognize and bind to acetylated lysine residues

on histones and other proteins. This interaction is a key step in the recruitment of

transcriptional machinery to specific gene promoters, leading to gene activation.
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By competitively binding to the bromodomain of CREBBP/p300, CREBBP-IN-1 prevents their

interaction with acetylated histones and transcription factors. This disrupts the formation of

active transcription complexes at the promoters of key oncogenes, leading to their

transcriptional repression. Notably, CREBBP-IN-1 has been shown to down-regulate the

expression of critical drivers of cancer progression, including the Androgen Receptor (AR) and

its splice variants, as well as the proto-oncogene MYC.[1][2][3]

The inhibition of CREBBP/p300 by CREBBP-IN-1 leads to a cascade of cellular events,

including cell cycle arrest and the induction of apoptosis in cancer cells.[4] Its high selectivity

for the bromodomains of CREBBP/p300 over other bromodomain-containing proteins, such as

BRD4, underscores its potential as a targeted therapeutic agent with a distinct mechanism of

action compared to other epigenetic modulators like BET inhibitors.[2][3]

Quantitative Data
The following tables summarize the key quantitative data for CREBBP-IN-1
(CCS1477/inobrodib) from preclinical studies.

Table 1: Binding Affinity and Selectivity

Target
Binding Affinity
(Kd)

Selectivity vs.
BRD4

Reference

CREBBP 0.77 µM - [5]

p300 1.3 nM ~170-fold [3][6]

CBP 1.7 nM ~130-fold [3][6]

BRD4 222 nM - [3][6]

Table 2: In Vitro Cellular Activity
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Cell Line Cancer Type IC50 (Proliferation) Reference

22Rv1 Prostate Cancer 96 nM [3]

VCaP Prostate Cancer 49 nM [3]

OPM-2 Multiple Myeloma 5 nM [7]

MOLM-16
Acute Myeloid

Leukemia
Submicromolar [8]

Signaling Pathway
The following diagram illustrates the signaling pathway affected by CREBBP-IN-1.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1864967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1864967/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.5b00171
https://ashpublications.org/blood/article/142/Supplement%201/5795/505153/Preclinical-and-Early-Clinical-Results-Indicate-a
https://www.benchchem.com/product/b13915998/docs?utm_src=pdf-body#crebbp-in-1-a-technical-guide-to-its-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13915998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Histones

CREBBP/p300

Acetylated Lysines

Transcription Factors
(e.g., AR, MYC)

DNA

Oncogene
Transcription

recruits
RNA Pol II

Cell Cycle Progression
& Proliferation

CREBBP-IN-1
(Inobrodib)

Inhibits
Bromodomain

Click to download full resolution via product page

Caption: Signaling pathway illustrating the role of CREBBP/p300 and its inhibition by CREBBP-
IN-1.
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Experimental Protocols
This section details the methodologies for key experiments cited in the characterization of

CREBBP-IN-1.

Surface Plasmon Resonance (SPR) for Binding Affinity
Objective: To determine the binding affinity (Kd) of CREBBP-IN-1 to the bromodomains of

CREBBP, p300, and BRD4.

Methodology:

Recombinant bromodomain proteins (CREBBP, p300, BRD4) are immobilized on a sensor

chip.

A series of concentrations of CREBBP-IN-1 in a suitable buffer are flowed over the chip

surface.

The binding of CREBBP-IN-1 to the immobilized proteins is detected as a change in the

refractive index at the surface, measured in response units (RU).

Association (kon) and dissociation (koff) rate constants are determined from the

sensorgrams.

The equilibrium dissociation constant (Kd) is calculated as the ratio of koff/kon.

Cell Proliferation Assay (e.g., CellTiter-Glo®)
Objective: To determine the half-maximal inhibitory concentration (IC50) of CREBBP-IN-1 on

the proliferation of cancer cell lines.

Methodology:

Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere

overnight.

Cells are treated with a serial dilution of CREBBP-IN-1 or vehicle control (DMSO) for a

specified period (e.g., 72 hours).
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At the end of the treatment period, the CellTiter-Glo® reagent is added to each well. This

reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP

present, which is indicative of the number of viable cells.

Luminescence is measured using a plate reader.

The data is normalized to the vehicle-treated control, and the IC50 value is calculated by

fitting the dose-response curve to a four-parameter logistic equation.

Western Blotting for Protein Expression
Objective: To assess the effect of CREBBP-IN-1 on the expression levels of target proteins

such as AR, AR-V7, and c-Myc.

Methodology:

Cancer cells are treated with CREBBP-IN-1 or vehicle control for a specified time.

Cells are harvested and lysed to extract total protein.

Protein concentration is determined using a BCA assay.

Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to

a PVDF membrane.

The membrane is blocked and then incubated with primary antibodies specific for the target

proteins (e.g., anti-AR, anti-c-Myc) and a loading control (e.g., anti-β-actin).

The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

The protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system and imaged.

Band intensities are quantified using densitometry software and normalized to the loading

control.

Experimental Workflow
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The following diagram outlines a typical experimental workflow for the preclinical

characterization of a CREBBP inhibitor like CREBBP-IN-1.
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Caption: A generalized experimental workflow for the preclinical evaluation of CREBBP-IN-1.

Conclusion
CREBBP-IN-1 (CCS1477/inobrodib) is a first-in-class, potent, and selective inhibitor of the

p300/CBP bromodomains. Its mechanism of action, centered on the disruption of oncogenic

transcriptional programs, has shown significant promise in preclinical models of various

cancers, particularly those driven by AR and MYC. The data presented in this guide highlight its

potential as a targeted therapeutic agent. Ongoing clinical trials will further elucidate its safety

and efficacy in patients. This technical guide provides a foundational understanding of

CREBBP-IN-1 for researchers and drug development professionals engaged in the field of

epigenetic therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [CREBBP-IN-1: A Technical Guide to its Mechanism of
Action]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13915998/docs#crebbp-in-1-a-technical-guide-to-its-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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